Cas no 2138526-70-0 (3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid)

• Product name: 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
• CAS No: 2138526-70-0
• MF: C₉H₁₃Br₂N₃O₂
• MW: 355.026420354843
• CID: 6184150
• PubChem ID: 165495986

3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
• EN300-1140886
• 2138526-70-0

• Inchi： 1S/C9H13Br2N3O2/c1-5-13-6(10)7(11)14(5)4-9(2,12-3)8(15)16/h12H,4H2,1-3H3,(H,15,16)
• InChI Key： OAHCHAAFLAFQTL-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)N1CC(C(=O)O)(C)NC)Br

Computed Properties

• Exact Mass: 354.93540g/mol
• Monoisotopic Mass: 352.93745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid

Comprehensive Overview of 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid (CAS No. 2138526-70-0)

The compound 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid, identified by its CAS No. 2138526-70-0, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This imidazole-derived compound features a dibromo-substituted ring system, which contributes to its distinct reactivity and potential applications. Researchers are particularly interested in its methylamino propanoic acid moiety, as it may play a role in modulating biological activity. The presence of bromine atoms enhances its electrophilic properties, making it a candidate for further exploration in drug discovery and material science.

In recent years, the demand for imidazole-based compounds has surged due to their versatility in pharmaceutical development. 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is no exception, with studies highlighting its potential as a building block for novel therapeutics. Its CAS No. 2138526-70-0 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound's dibromo substitution pattern is also of interest in halogen bonding research, a hot topic in supramolecular chemistry.

From an industrial perspective, 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is valued for its potential role in bioconjugation and proteomics. Its methylamino group offers a handle for further chemical modifications, enabling the creation of targeted probes for biological systems. The compound's CAS No. 2138526-70-0 is often referenced in patents related to enzyme inhibitors and signal transduction modulators, aligning with the growing focus on precision medicine. Additionally, its imidazole core is a key feature in the design of metal-chelating agents, which are critical in catalysis and diagnostics.

Environmental and safety considerations are paramount when working with brominated compounds. While 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is not classified as hazardous under standard regulations, researchers emphasize proper handling to mitigate any risks. Its CAS No. 2138526-70-0 is frequently cross-referenced with green chemistry principles, as the scientific community seeks sustainable synthesis routes for such molecules. This aligns with the broader trend of eco-friendly chemical production, a priority for many industries today.

In summary, 3-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid (CAS No. 2138526-70-0) represents a promising candidate for multiple applications, from drug development to materials science. Its unique dibromo-imidazole structure and methylamino propanoic acid tail offer ample opportunities for innovation. As research progresses, this compound is likely to remain a focal point in discussions about molecular design and functional materials, cementing its place in the scientific landscape.